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Compound of Interest

(5-Chloro-2-
Compound Name:
methylphenyl)methanol

Cat. No.: B2747888

As a Senior Application Scientist, my priority is to empower researchers with the knowledge to
conduct their work safely and effectively. Handling and disposing of chemical reagents is a
critical aspect of laboratory safety and environmental stewardship. This guide provides a
detailed, step-by-step protocol for the proper disposal of (5-Chloro-2-methylphenyl)methanol,
grounded in established safety principles for halogenated organic compounds. The procedures
outlined here are designed to be self-validating, ensuring the safety of personnel and
compliance with regulatory standards.

Hazard Profile and Chemical Identity

(5-Chloro-2-methylphenyl)methanol (CAS No. 58966-29-3) is a halogenated organic
compound.[1][2] Its structure, featuring a chlorinated benzene ring, places it in a category of
chemicals that require specific disposal pathways. While comprehensive toxicological data for
this specific compound is not widely published, its classification as a chlorinated aromatic
alcohol necessitates handling it with care, assuming potential for irritation and environmental
toxicity.[3][4] The primary principle guiding its disposal is its identity as a halogenated organic
compound.
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Property Identifier

IUPAC Name (5-Chloro-2-methylphenyl)methanol
Synonyms 5-chloro-2-methylbenzyl alcohol
CAS Number 58966-29-3[1][5]

Molecular Formula CsHoCIO[1][5]

Molecular Weight 156.61 g/mol [1][5]

Personal Protective Equipment (PPE): The First Line of
Defense

Before handling the chemical or its waste, ensuring adequate personal protection is
paramount. The choice of PPE is dictated by the need to prevent skin contact, eye exposure,
and inhalation of any potential vapors.[3]
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Equipment Specification & Rationale

Nitrile or Neoprene Gloves: These materials
offer good resistance to a broad range of
organic solvents and chlorinated compounds.[6]
Hand Protection Always check the glove manufacturer's
compatibility chart for breakthrough times. For
significant or prolonged contact, consider

heavier-duty butyl gloves.[3][7]

Chemical Splash Goggles: Standard safety
glasses are insufficient. Goggles that form a
] seal around the eyes are required to protect
Eye Protection _ _
against splashes.[6][7] A face shield should be
worn over goggles if there is a significant splash

risk.[7]

Chemical-Resistant Lab Coat: A long-sleeved,

properly fastened lab coat is mandatory.[3][8]
Body Protection For larger quantities or spill cleanup, a

chemical-resistant apron or coveralls may be

necessary.[7]

Closed-Toed Shoes: Shoes must fully cover the
Footwear ] )
foot to protect against spills.[3][8]

Work in a Fume Hood: All handling and
Respirat preparation of waste should occur within a
espirator
P Y certified chemical fume hood to prevent

inhalation of vapors.[3]

Core Disposal Protocol: Segregation and Collection

The fundamental rule for disposing of (5-Chloro-2-methylphenyl)methanol is its strict
segregation into a dedicated halogenated waste stream.[3][9][10] Mixing halogenated and non-
halogenated waste streams can complicate the disposal process, increase costs, and pose
environmental risks if incinerated improperly.

Step 1: Select the Correct Waste Container
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o Use a dedicated, leak-proof container compatible with chlorinated organic compounds,
typically made of high-density polyethylene (HDPE).[4][10]

e The container must have a secure, threaded cap to prevent spills and vapor release.[4][9]
Step 2: Label the Container Correctly
o Before adding any waste, clearly label the container.[9] The label must include:

o The words "Hazardous Waste".[11]

o The specific chemical name: "Waste (5-Chloro-2-methylphenyl)methanol”. Avoid
abbreviations or formulas.[9]

o If other compatible halogenated solvents are added, their names must also be listed.[9]
[11]

o The date when waste accumulation began.[10]
Step 3: Adhere to Chemical Compatibility

e Never mix incompatible chemicals in the same waste container. This can lead to violent
reactions, gas generation, or fire. For halogenated waste containing (5-Chloro-2-
methylphenyl)methanol, ensure the following are NEVER added:
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Do NOT Mix With Reason

Potential for violent reaction, hydrolysis, or gas

Strong Acids or Bases )
evolution.[4][11]

o Can create highly reactive, unstable, or
Strong Oxidizers or Reducers ) )
explosive mixtures.[11]

These require a separate, dedicated inorganic

Heavy Metals (e.g., Mercury, Lead)
waste stream.[11]

Water Reactive Substances Risk of vigorous, exothermic reactions.[11]

Keep organic solvent waste separate from
_ aqueous waste. Most organic waste streams
Aqueous Solutions o
have a low water content limit (e.g., <10%).[10]

[11]

Step 4: Safe Accumulation Practices

Keep the waste container tightly closed except when actively adding waste.[9][11]

o Store the container in a well-ventilated, designated satellite accumulation area, such as
within a fume hood or a ventilated safety cabinet.[10]

o Place the container in secondary containment (e.g., a chemical-resistant tray or tub) to
contain any potential leaks.[10]

o Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[4][10]
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Generate Waste:
(5-Chloro-2-methylphenyl)methanol

Select Labeled 'Halogenated
Organic Waste' Container

l

Is the waste mixed with
other chemicals?

Yes, and it's a Yes, and it's on

compatible halogenated sojvent the incompatibility list
Add waste to container. Incompatible Chemical Detected!
Log contents. STOP.

. Consult EHS.
Securely close container.
: Create a new, separate
Return to designated storage.
waste stream.

Click to download full resolution via product page

Caption: Waste segregation decision workflow.

Emergency Procedures for Spills

Accidents can happen, and a clear plan is essential for mitigating risks.
For Small Spills (manageable by lab personnel):

o Alert Personnel: Immediately notify others in the area.

« Control Ignition Sources: Remove any potential sources of ignition.[9]

+ Ventilate: Ensure the fume hood is operational. Close lab doors to contain vapors.[9]
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» Use Absorbents: Cover the spill with a chemical absorbent pad or material suitable for
organic solvents.

» Collect Waste: Carefully scoop the absorbent material into a designated waste bag or
container. Label it as hazardous waste containing (5-Chloro-2-methylphenyl)methanol.

e Decontaminate: Clean the spill area with soap and water.
For Large Spills (or if you are unsure):

o Evacuate Immediately: Alert everyone and evacuate the laboratory. Activate the fire alarm if
necessary to ensure a full evacuation.[9]

o |solate the Area: Close the doors to the lab.

» Call for Help: Contact your institution's Environmental Health & Safety (EHS) department
and/or emergency services (e.g., 911).[9] Provide them with the chemical name and any
details from the Safety Data Sheet (SDS).

e Do Not Re-enter: Await the arrival of trained emergency responders.

Final Disposal Pathway

Once the waste container is full (or after a maximum of 3 months), it must be sent for final
disposal.[10] This process is handled by your institution's EHS department or a licensed
hazardous waste contractor.

The journey of the waste from the lab to its final treatment is a regulated process designed to
protect the environment.

1. Lab Bench 2. Satellite Accumulat|on 3. EHS Collectlon 4. Licensed Waste Facility 5. Final Treatment
(Waste Generation) (Secure Storage) (Scheduled Plckup) (Transportation) (High-Temp Incineration)

Click to download full resolution via product page

Caption: The lifecycle of hazardous chemical waste.
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As a halogenated organic compound, the waste will likely be destroyed via high-temperature
incineration at a specialized facility equipped with scrubbers to neutralize the acidic gases (like
HCI) produced during combustion. This prevents the release of harmful pollutants into the
atmosphere.

By adhering to these procedures, you contribute to a culture of safety, ensure regulatory
compliance, and protect our shared environment. Always consult your institution's specific
chemical hygiene plan and EHS guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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